Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C12H11BrF2N2O2/c1-3-19-12(18)9-8(10(14)15)16-11-7(13)4-6(2)5-17(9)11/h4-5,10H,3H2,1-2H3
• InChI Key: VGGUNXTVWCOKIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C=C(C=C2Br)C)C(F)F
• Molecular Formula: C12H11BrF2N2O2
• Molecular Weight: 333.13 g/mol

Description

Ethyl 8-bromo-2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular weight of 319.11. It is a solid substance stored at ambient temperature. The IUPAC name for this compound is ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9BrF2N2O2/c1-2-18-11(17)8-7(9(13)14)15-10-6(12)4-3-5-16(8)10/h3-5,9H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural formula.

Physical And Chemical Properties Analysis

This compound has a boiling point of 135-137 degrees Celsius. It is a solid at room temperature and is stored under ambient conditions.

Scientific Research Applications

Difluoromethylation Reactions

The compound’s difluoromethyl group (CF₂H) has sparked interest in late-stage difluoromethylation processes. Researchers have explored X–CF₂H bond formation, where X represents carbon (sp), carbon (sp²), carbon (sp³), oxygen, nitrogen, or sulfur. Metal-based methods, both stoichiometric and catalytic, have been developed to transfer CF₂H to carbon (sp²) sites. Additionally, Minisci-type radical chemistry has enabled difluoromethylation of C(sp²)–H bonds, particularly in heteroaromatics. .

Heteroaryl Imidazo[1,2-a]pyridines in Synthesis

The compound’s 2-heteroaryl imidazo[1,2-a]pyridine scaffold has found utility in synthetic chemistry. .

Fungicidal Activity

Novel fungicidally active succinate dehydrogenase inhibitors have been prepared using similar-substituted pyrazole carboxamides. These inhibitors carry a difluoromethyl and methyl-bearing pyrazoline, pyrrole, or thiophene ring in the acid component. .

Safety and Hazards

The compound is classified as having Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) Category 3, Skin Corrosion/Irritation Category 2, and Serious Eye Damage/Eye Irritation Category 2. These classifications indicate that the compound can cause respiratory irritation, skin irritation, and serious eye irritation.